Cas no 117024-64-3 (2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI))

• Product name: 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI)
• CAS No: 117024-64-3
• MF: C₉H₇N₃
• MW: 157.17198
• CID: 132675
• PubChem ID: 136231688

2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI)
• 6H-cyclopenta[1,2]pyrazolo[3,5-a]pyrazine
• 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine (9CI)
• 117024-64-3
• 6H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
• 2h-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
• DTXSID50721298

• Inchi： InChI=1S/C9H7N3/c1-2-7-8(3-1)11-12-5-4-10-6-9(7)12/h1-6,10H
• InChI Key： WKNAONZPHIDCPJ-UHFFFAOYSA-N
• SMILES： C1NC=CN2N=C3C=CC=C3C=12

Computed Properties

• Exact Mass: 157.06411
• Monoisotopic Mass: 157.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.6Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 27.63